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An analysis for researchers, scientists, and drug development professionals.
Introduction

Bohenin, chemically identified as glycerol 1,3-dibehenate 2-oleate (BOB), is a triglyceride used
in the food industry as a tempering aid and anti-bloom agent, particularly in chocolate and
chocolate coatings. This technical guide provides a comprehensive overview of the available
safety and toxicity data on bohenin, with a focus on its regulatory status, preclinical safety
studies, and the methodologies employed in its evaluation. While publicly available data is
limited, this guide synthesizes the existing information to provide a profile for researchers and
professionals in drug development and food science.

Regulatory Status and Identification

Bohenin is recognized as "Generally Recognized as Safe" (GRAS) by the U.S. Food and Drug
Administration (FDA) for its intended use in food products. This conclusion is based on a GRAS
notification (GRN 000050) submitted by Fuji Oil Co., Ltd., which incorporates the original GRAS
petition GRP 4G0407.[1][2] According to the notification, bohenin is intended for use at levels
not to exceed 5 percent by weight of the total fat in chocolate and chocolate coatings.[2]

Summary of Toxicological Studies

The GRAS naotification for bohenin references unpublished toxicity and mutagenicity studies.[1]
While the full details of these studies are not publicly available, the FDA's "no questions"
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response to the GRAS notice indicates that the provided data were sufficient to support the
safety of bohenin for its specified use. The safety assessment of bohenin also relies on the
metabolic fate of its constituents, behenic acid and oleic acid, which are common dietary fatty
acids with well-established safety profiles.

Due to the limited public availability of specific quantitative data from dedicated studies on
bohenin, a detailed summary table cannot be constructed at this time. However, information on
related compounds provides some context for the safety of its components.

Experimental Protocols

Detailed experimental protocols for the specific toxicity studies on bohenin are contained
within the unpublished GRAS petition GRP 4G0407 and are not publicly accessible. However,
standard toxicological testing protocols as mandated by regulatory agencies such as the FDA
and the Organisation for Economic Co-operation and Development (OECD) were likely
followed. Below is a generalized workflow for the types of studies that would have been
conducted to support the GRAS notification.
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Caption: Generalized workflow for preclinical safety assessment and regulatory submission for
a food ingredient like bohenin.
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Metabolism and Potential Signaling Pathways

Bohenin, as a triglyceride, is expected to be hydrolyzed in the gastrointestinal tract by lipases
into its constituent fatty acids (behenic acid and oleic acid) and glycerol. These components are
then absorbed and enter into normal lipid metabolism pathways.

There is currently no publicly available information to suggest that bohenin directly interacts
with or modulates specific signaling pathways in a manner that would be of toxicological
concern at its intended levels of consumption. The safety evaluation of bohenin relies on the
well-understood metabolic fate of its components.

The diagram below illustrates the expected metabolic fate of bohenin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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